Cas no 146780-08-7 (1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene
• CAS No: 146780-08-7
• MF: C₁₂H₁₆F₃O₃P
• MW: 296.222615242004
• CID: 2602737
• PubChem ID: 11162251
• Update Time: 2025-11-05

1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• O,O-diethyl 3-trifluoromethylbenzylphosphonate
• MFCD24386383
• (3-trifluoromethyl-benzyl)-phosphonic acid diethyl ester
• O,O-Diethyl 3-Trifluoromethylphenylmethylphosphonate
• {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid diethyl ester
• Diethyl 3-trifluoromethylbenzylphosphonate
• Diethyl (3-(trifluoromethyl)benzyl)phosphonate
• SCHEMBL1832383
• 1-(diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene
• Diethyl 3-(trifluoromethyl)benzylphosphonate, 97%
• diethyl {[3-(trifluoromethyl)phenyl]methyl}phosphonate
• SY021336
• starbld0036387
• ([3-(Trifluoromethyl)phenyl]methyl)phosphonic acid diethyl ester
• 146780-08-7
• 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene

• Inchi： 1S/C12H16F3O3P/c1-3-17-19(16,18-4-2)9-10-6-5-7-11(8-10)12(13,14)15/h5-8H,3-4,9H2,1-2H3
• InChI Key： JRANUXHJUGOHIM-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=C(C(F)(F)F)C=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 296.07891585g/mol
• Monoisotopic Mass: 296.07891585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene

1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene: A Comprehensive Overview

1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene is a compound with the CAS number 146780-08-7, which has garnered significant attention in various scientific and industrial applications. This compound is notable for its unique chemical structure, which combines a benzene ring with a trifluoromethyl group and a diethoxyphosphorylmethyl substituent. The trifluoromethyl group (-CF3) is a strong electron-withdrawing group, while the diethoxyphosphorylmethyl group (-PO(OEt)2) introduces phosphorus-based functionality, making this compound versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene in the field of organophosphorus chemistry. Researchers have explored its role as a building block for synthesizing more complex molecules, particularly in the development of agrochemicals and pharmaceuticals. The trifluoromethyl group enhances the stability and bioavailability of compounds, while the phosphoryl group provides sites for further functionalization, making this compound an invaluable intermediate in organic synthesis.

The synthesis of 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene typically involves multi-step reactions, including nucleophilic substitution and phosphorylation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise incorporation of the trifluoromethyl group onto the benzene ring, ensuring high purity and yield.

In terms of applications, 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene has shown promise in materials science. Its ability to form stable covalent bonds with other functional groups makes it suitable for designing advanced materials such as polymers and coatings with enhanced thermal and mechanical properties. Additionally, its phosphorus-containing moiety enables interactions with metal ions, opening avenues for its use in catalysis and coordination chemistry.

From an environmental perspective, researchers have investigated the biodegradation pathways of 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene to assess its eco-friendliness. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation, albeit at a slower rate compared to other organic compounds. This information is crucial for industries aiming to adopt sustainable practices and minimize environmental footprint.

Moreover, 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene has been explored in nanotechnology applications. Its unique electronic properties make it a candidate for designing nanoparticles with tailored functionalities. For example, it can serve as a ligand in metal-organic frameworks (MOFs), enhancing their stability and catalytic activity in gas storage and separation processes.

In conclusion, 1-(Diethoxyphosphorylmethyl)-3-(trifluoromethyl)benzene (CAS No: 146780-08-7) is a multifaceted compound with diverse applications across chemistry, materials science, and nanotechnology. Its distinctive chemical structure and functional groups make it an essential component in modern synthetic strategies. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic research and industrial innovation.